Cas no 953892-11-0 (2-Amino-4-(pyridin-3-yl)thiophene-3-carbonitrile)

• Product Name: 2-Amino-4-(pyridin-3-yl)thiophene-3-carbonitrile
• CAS No: 953892-11-0
• MF: C₁₀H₇N₃S
• MW: 201.247679948807
• CID: 4661587
• Update Time: 2025-05-19

2-Amino-4-(pyridin-3-yl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(pyridin-3-yl)thiophene-3-carbonitrile
• 2-amino-4-pyridin-3-ylthiophene-3-carbonitrile

• Inchi： 1S/C10H7N3S/c11-4-8-9(6-14-10(8)12)7-2-1-3-13-5-7/h1-3,5-6H,12H2
• InChI Key： CQFIZCKVLGNSNZ-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(=C1)C1C=NC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 2.1
• Topological Polar Surface Area: 90.9

Additional information on 2-Amino-4-(pyridin-3-yl)thiophene-3-carbonitrile

Introduction to 2-Amino-4-(pyridin-3-yl)thiophene-3-carbonitrile (CAS No. 953892-11-0) in Modern Chemical Biology

2-Amino-4-(pyridin-3-yl)thiophene-3-carbonitrile (CAS No. 953892-11-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the thiophene family, which is well-known for its role in pharmaceuticals, agrochemicals, and materials science. The presence of both amino and nitrile functional groups, along with a pyridine substituent, makes this molecule a versatile scaffold for further chemical modifications and biological applications.

The structure of 2-amino-4-(pyridin-3-yl)thiophene-3-carbonitrile features a thiophene core connected to an amino group at the 2-position, a pyridine ring at the 4-position, and a nitrile group at the 3-position. This arrangement provides multiple sites for interaction with biological targets, making it an attractive candidate for drug discovery and development. The amino group can participate in hydrogen bonding and salt formation, while the nitrile group can engage in polar interactions and serve as a site for further functionalization.

In recent years, there has been growing interest in thiophene derivatives due to their potential applications in medicinal chemistry. The pyridinyl moiety in this compound enhances its solubility and bioavailability, which are critical factors for pharmaceutical development. Additionally, the thiophene ring is known for its stability and ability to undergo various chemical reactions, making it a preferred choice for designing complex molecules.

One of the most compelling aspects of 2-amino-4-(pyridin-3-yl)thiophene-3-carbonitrile is its role as a building block in the synthesis of more complex bioactive molecules. Researchers have utilized this compound to develop novel inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of this molecule exhibit potent activity against enzymes involved in cancer metabolism. The amino group can be further modified to introduce additional functionalities such as urea or amide linkages, which can enhance binding affinity to biological targets.

The nitrile group in 2-amino-4-(pyridin-3-yl)thiophene-3-carbonitrile is particularly interesting because it can be hydrolyzed to form carboxylic acids or reduced to form amines. This flexibility allows chemists to tailor the properties of the molecule for specific applications. Moreover, the pyridine substituent can serve as a ligand for metal ions, which is useful in designing coordination complexes with potential therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-amino-4-(pyridin-3-yl)thiophene-3-carbonitrile with greater accuracy. Molecular docking studies have identified potential binding interactions between this compound and target proteins involved in inflammatory diseases and neurological disorders. These findings highlight the compound's potential as a lead molecule for drug development.

The synthesis of 2-amino-4-(pyridin-3-yl)thiophene-3-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group, nitrile group, and pyridine substituent must be carefully orchestrated to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.

In conclusion, 2-amino-4-(pyridin-3-yl)thiophene-3-carbonitrile (CAS No. 953892-11-0) is a promising compound with significant potential in chemical biology and pharmaceutical research. Its unique structure and functional properties make it an ideal candidate for further exploration and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and design of novel bioactive compounds.